Cas no 849478-04-2 (Methanone,[4-(2-chlorophenyl)-1-piperazinyl](3,5-dimethyl-4-isoxazolyl)-)

• Product Name: Methanone,[4-(2-chlorophenyl)-1-piperazinyl](3,5-dimethyl-4-isoxazolyl)-
• CAS No: 849478-04-2
• MF: C₁₆H₁₈ClN₃O₂
• MW: 319.786022663116
• CID: 716731
• Update Time: 2026-04-29

Methanone,[4-(2-chlorophenyl)-1-piperazinyl](3,5-dimethyl-4-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,[4-(2-chlorophenyl)-1-piperazinyl](3,5-dimethyl-4-isoxazolyl)-

• Inchi： InChI=1S/C16H18ClN3O2/c1-11-15(12(2)22-18-11)16(21)20-9-7-19(8-10-20)14-6-4-3-5-13(14)17/h3-6H,7-10H2,1-2H3
• InChI Key： KTIXLYKBMAXPNK-UHFFFAOYSA-N
• SMILES： CC1=NOC(=C1C(=O)N2CCN(CC2)C3=CC=CC=C3Cl)C

Computed Properties

• Exact Mass: 319.10900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 49.58000
• LogP: 2.91010